Cas no 1379340-41-6 (2,6-Dibromothiazolo5,4-bpyridine)

• Product Name: 2,6-Dibromothiazolo5,4-bpyridine
• CAS No: 1379340-41-6
• MF: C₆H₂Br₂N₂S
• MW: 293.966477870941
• MDL: MFCD18207724
• CID: 4782013
• Update Time: 2025-05-19

2,6-Dibromothiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromothiazolo[5,4-b]pyridine
• 2,6-Dibromothiazolo5,4-bpyridine

• MDL： MFCD18207724
• Inchi： 1S/C6H2Br2N2S/c7-3-1-4-5(9-2-3)11-6(8)10-4/h1-2H
• InChI Key： LRZDUISOGMQUBJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N=C(S2)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 3.4
• Topological Polar Surface Area: 54

Additional information on 2,6-Dibromothiazolo5,4-bpyridine

Comprehensive Overview of 2,6-Dibromothiazolo[5,4-b]pyridine (CAS No. 1379340-41-6): Properties, Applications, and Industry Insights

2,6-Dibromothiazolo[5,4-b]pyridine (CAS No. 1379340-41-6) is a high-value heterocyclic compound gaining traction in pharmaceutical and material science research. This brominated thiazolopyridine derivative exhibits unique electronic properties, making it a promising candidate for organic semiconductors, photocatalysts, and biologically active intermediates. Its molecular structure combines a thiazole ring fused with a pyridine core, functionalized with bromine atoms at the 2- and 6-positions, enabling diverse cross-coupling reactions.

Recent studies highlight the compound’s role in drug discovery, particularly in designing kinase inhibitors and antiviral agents. Researchers are exploring its potential in COVID-19-related therapeutics, aligning with the global demand for novel antiviral scaffolds. The electron-withdrawing nature of bromine substituents enhances its reactivity in Pd-catalyzed couplings, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are critical for constructing complex pharmaceutical intermediates.

In material science, 2,6-Dibromothiazolo[5,4-b]pyridine serves as a precursor for organic light-emitting diodes (OLEDs) and conductive polymers. Its rigid, planar structure facilitates π-π stacking, improving charge transport in optoelectronic devices. Industry reports suggest growing applications in flexible electronics and energy storage systems, addressing trends toward sustainable technologies.

Synthetic routes to this compound typically involve bromination of thiazolopyridine derivatives or multi-step cyclization strategies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a key requirement for GMP-compliant production. Suppliers emphasize its stability under inert conditions, though storage at -20°C is recommended for long-term preservation.

Market analysts note rising demand for halogenated heterocycles like 2,6-Dibromothiazolo[5,4-b]pyridine, driven by advancements in personalized medicine and green chemistry. Regulatory agencies classify it as non-hazardous under standard handling protocols, bolstering its adoption in academic and industrial labs. Future research may explore its catalytic applications and bioimaging potential, further expanding its commercial viability.